![molecular formula C9H12N2O2 B1267974 4-amino-N-(2-hydroxyethyl)benzamide CAS No. 54472-45-6](/img/structure/B1267974.png)
4-amino-N-(2-hydroxyethyl)benzamide
Overview
Description
4-amino-N-(2-hydroxyethyl)benzamide (4-AHEB) is an important synthetic compound that has been widely studied for its potential applications in the fields of biochemistry, pharmacology, and medicine. It is a derivative of benzamide and is composed of an amine, a hydroxyethyl group, and a benzene ring. 4-AHEB is a versatile compound that can be used in a variety of chemical reactions and has been found to have multiple physiological and biochemical effects.
Scientific Research Applications
Antioxidant Activity
4-Amino-N-(2-hydroxyethyl)benzamide, as part of the amino-substituted benzamide family, demonstrates significant potential as an antioxidant. Studies have shown that these compounds are effective in scavenging free radicals. Electrochemical studies on similar amino-substituted benzamides have revealed their potential in antioxidant activity, suggesting similar prospects for this compound (Jovanović et al., 2020).
Potential in Magnetic Material Design
In the field of material science, derivatives of 2-hydroxy-N-{2-[2-hydroxyethyl)amino]ethyl}benzamide have been used to create anionic metalloligands. These compounds have shown promise in developing single-molecule and single-chain magnets, indicating a potential application of this compound in advanced magnetic material design (Costes, Vendier, & Wernsdorfer, 2010).
Chemoselective Synthesis
This compound, and its related compounds, have been a focus in the chemoselective synthesis of benzamides. This process is crucial in producing compounds with biological interest, indicating the potential of this compound in the field of medicinal chemistry (Singh, Lakhan, & Singh, 2017).
Potential as a Precursor in Synthesis
Research has also been conducted on synthesizing derivatives of benzamides, which include compounds like 2-hydroxy-N-(pyridin-4-yl)benzamide, closely related to this compound. This indicates the potential use of this compound as a precursor in synthetic processes (Dian, 2010).
Mechanism of Action
Target of Action
This compound is used in proteomics research , suggesting it may interact with proteins or enzymes in the cell
Mode of Action
As a biochemical used in proteomics research , it likely interacts with its targets to induce changes in protein function or expression. The specifics of these interactions and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Given its use in proteomics research , it may influence pathways involving protein synthesis, modification, or degradation
Result of Action
As a tool in proteomics research , it may influence protein function or expression, leading to changes at the molecular and cellular levels. Detailed studies are needed to fully understand these effects.
Future Directions
The future directions of “4-amino-N-(2-hydroxyethyl)benzamide” could involve its use as a binder in paint formulations to improve the chemical, physical, corrosion resistance and antimicrobial activity properties . It could also be used in the development of bifunctional HDAC inhibitors for the treatment of solid tumors .
Biochemical Analysis
Biochemical Properties
4-Amino-N-(2-hydroxyethyl)benzamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with certain proteases and kinases, influencing their activity. The nature of these interactions often involves binding to the active site of the enzyme, thereby modulating its activity. This compound can act as an inhibitor or activator, depending on the specific enzyme and the context of the reaction .
Cellular Effects
The effects of this compound on cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can alter the phosphorylation status of key signaling proteins, thereby affecting downstream signaling cascades. Additionally, it can influence the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it may bind to the active site of an enzyme, preventing substrate binding and thus inhibiting enzyme activity. Alternatively, it can induce conformational changes in the enzyme, enhancing its activity. This compound can also influence gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but it may degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects, while higher doses can lead to significant changes in cellular function. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. At high doses, this compound can exhibit toxic or adverse effects, including cellular damage and disruption of normal metabolic processes .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in these pathways, influencing metabolic flux and metabolite levels. For example, this compound can modulate the activity of enzymes involved in glycolysis or the citric acid cycle, leading to changes in the production of key metabolites .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. The localization and accumulation of this compound within specific cellular compartments can influence its activity and function .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization within the cell can affect its interactions with other biomolecules and its overall function .
Properties
IUPAC Name |
4-amino-N-(2-hydroxyethyl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c10-8-3-1-7(2-4-8)9(13)11-5-6-12/h1-4,12H,5-6,10H2,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YECHMIOBPCMIGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCCO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70332567 | |
Record name | 4-amino-N-(2-hydroxyethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70332567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54472-45-6 | |
Record name | 4-amino-N-(2-hydroxyethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70332567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-N-(2-hydroxyethyl)benzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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